Cas no 18471-41-5 (1-phenylpyrrolidin-3-amine)

• Product Name: 1-phenylpyrrolidin-3-amine
• CAS No: 18471-41-5
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD11640906
• CID: 51047
• PubChem ID: 11400952
• Update Time: 2025-11-01

1-phenylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-phenylpyrrolidin-3-amine
• 1-ETHYLPYRROLIDIN-3-AMINE
• 3-pyrrolidinamine, 1-phenyl-
• Pyrrolidine,3-amino-1-phenyl- (8CI)
• 1-Phenyl-3-aminopyrrolidine
• EN300-71279
• AKOS009455780
• Z415647888
• DTXSID00464663
• F2167-0838
• 1-phenyl-3-pyrrolidinamine
• 3-amino-1-phenylpyrrolidine
• BS-13564
• SFMJIPNTKASYFH-UHFFFAOYSA-N
• SY128695
• 3-Pyrrolidinamine,1-phenyl-
• W-206324
• CS-0258755
• SCHEMBL314421
• MFCD11640906
• 18471-41-5
• AT27187

• MDL： MFCD11640906
• Inchi： 1S/C10H14N2/c11-9-6-7-12(8-9)10-4-2-1-3-5-10/h1-5,9H,6-8,11H2
• InChI Key： SFMJIPNTKASYFH-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCC(C1)N

Computed Properties

• Exact Mass: 162.11582
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26

1-phenylpyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-phenylpyrrolidin-3-amine

Introduction to 1-phenylpyrrolidin-3-amine (CAS No. 18471-41-5)

1-phenylpyrrolidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 18471-41-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered considerable attention due to its structural versatility and potential biological activities. The compound belongs to the pyrrolidine family, characterized by a six-membered ring containing one nitrogen atom, which is flanked by a phenyl group at the 1-position and an amine group at the 3-position. Such structural motifs are frequently explored in drug discovery programs due to their ability to interact with biological targets in diverse ways.

The pharmacological relevance of 1-phenylpyrrolidin-3-amine stems from its ability to modulate various biological pathways. Recent studies have highlighted its potential role as a scaffold for developing novel therapeutic agents. Specifically, the compound has been investigated for its interactions with enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The phenyl group enhances lipophilicity, facilitating membrane penetration, while the pyrrolidine core provides a rigid framework that can mimic natural bioactive molecules.

In the context of modern drug design, 1-phenylpyrrolidin-3-amine has been utilized as a key intermediate in synthesizing more complex molecules with enhanced pharmacological profiles. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of neurotransmitter systems. The amine functionality at the 3-position allows for further chemical modifications, enabling researchers to fine-tune properties such as solubility, bioavailability, and target specificity. This adaptability makes it a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have further illuminated the therapeutic potential of 1-phenylpyrrolidin-3-amine. Molecular docking simulations have identified its high affinity for certain protein targets, suggesting applications in treating inflammatory conditions and metabolic disorders. Additionally, its structural similarity to known bioactive compounds has prompted investigations into repurposing existing drugs or developing combination therapies that incorporate this scaffold.

The synthesis of 1-phenylpyrrolidin-3-amine typically involves multi-step organic reactions, starting from readily available precursors such as phenylacetic acid or pyrrole derivatives. Advances in synthetic methodologies have improved both yield and purity, making it more accessible for research purposes. Techniques like catalytic hydrogenation and nucleophilic substitution are commonly employed to construct the pyrrolidine ring and introduce the phenyl substituent.

From a regulatory perspective, 1-phenylpyrrolidin-3-amine (CAS No. 18471-41-5) is subject to standard chemical safety protocols, ensuring its handling meets industry standards for purity and stability. While not classified as a hazardous material under current regulations, proper storage conditions—such as temperature control and moisture exclusion—are essential to maintain its integrity during storage and transportation.

The compound's role in academic and industrial research continues to expand as new methodologies emerge. High-throughput screening (HTS) campaigns have identified novel derivatives with enhanced efficacy in preclinical models, paving the way for clinical trials targeting neurological and cardiovascular diseases. Collaborative efforts between academia and pharmaceutical companies are driving innovation by leveraging 1-phenylpyrrolidin-3-amine as a starting point for next-generation therapeutics.

In summary, 1-phenylpyrrolidin-3-amine represents a compelling example of how structural diversity within heterocyclic compounds can yield significant pharmacological benefits. Its continued investigation underscores the importance of foundational scaffolds in drug discovery pipelines. As research progresses, this compound is likely to play an increasingly pivotal role in developing treatments for complex human diseases.